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1-Chloro-2-methoxynaphthalene is a substituted naphthalene derivative of significant interest
in synthetic organic chemistry. Its unique electronic and steric properties, arising from the
chloro and methoxy substituents on the naphthalene core, make it a valuable precursor for the
synthesis of more complex molecular architectures.[1] The strategic placement of the chlorine
atom provides a reactive handle for various transformations, including metal-catalyzed cross-
coupling reactions, while the electron-donating methoxy group influences the reactivity and
regioselectivity of subsequent chemical modifications.[1]

This guide will delve into the fundamental aspects of 1-chloro-2-methoxynaphthalene,
offering both theoretical insights and practical, actionable protocols. The primary focus is to
equip researchers with the knowledge to not only synthesize and characterize this compound
but also to understand the underlying chemical principles that govern its reactivity. This
understanding is crucial for its effective utilization in multi-step synthetic campaigns, particularly
in the development of novel active pharmaceutical ingredients (APIs).[1]

Molecular Structure and Physicochemical
Properties
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The molecular structure of 1-chloro-2-methoxynaphthalene consists of a naphthalene ring
system substituted with a chlorine atom at the C1 position and a methoxy group at the C2
position. The presence of the electron-donating methoxy group activates the naphthalene ring
towards electrophilic substitution, while the chlorine atom acts as a leaving group in
nucleophilic substitution reactions under specific conditions.

A summary of its key physicochemical properties is presented in Table 1.

Property Value Source
Molecular Formula C11HoCIO [2][3]
Molecular Weight 192.64 g/mol [1112]
CAS Number 13101-92-3 [1]12]
Appearance Tan to white solid [2]
Melting Point 67-68 °C [2]

Sealed in dry, room
Storage N [2]
temperature conditions

Synthesis of 1-Chloro-2-methoxynaphthalene

The synthesis of 1-chloro-2-methoxynaphthalene is most efficiently achieved through the
electrophilic chlorination of 2-methoxynaphthalene. The methoxy group is a strong activating
group and ortho-, para-director. Due to steric hindrance at the C3 position (the other ortho
position), the incoming electrophile (CI*) is predominantly directed to the C1 position.

Reaction Mechanism: Electrophilic Aromatic
Substitution

The reaction proceeds via a classical electrophilic aromatic substitution mechanism. A
chlorinating agent, such as sulfuryl chloride (SO2ClIz) or N-chlorosuccinimide (NCS), generates
an electrophilic chlorine species. The electron-rich naphthalene ring of 2-methoxynaphthalene
attacks the electrophile, forming a resonance-stabilized carbocation intermediate (a sigma
complex). Subsequent loss of a proton from the C1 position restores aromaticity and yields the
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final product, 1-chloro-2-methoxynaphthalene. The use of a catalyst like iron(lll) chloride can
enhance the reaction rate with milder chlorinating agents like NCS.[1]

Step 1: Precursor Synthesis

Methylating Agent
2-Naphthol (e.g., Dimethyl Sulfate) \
2-Meth0xynaphtha|enej

Step 2: Chlorination

Chlorinating Agent 1-Chloro-2-methoxynaphthalene
(e.g., SOCI2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Introduction: The Strategic Importance of 1-Chloro-2-
methoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175985/docs#introduction-the-strategic-importance-
of-1-chloro-2-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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